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Compound of Interest

Compound Name: DNP-INT

Cat. No.: B1204485 Get Quote

Introduction

DNP-INT, the dinitrophenyl ether of iodonitrothymol, is a potent quinone analog used in

biochemical and plant physiology research.[1] It functions as a competitive inhibitor of

plastoquinol oxidation by binding to the Qₒ site of the cytochrome b₆f complex, a critical

component of the photosynthetic electron transport chain.[1][2] This inhibition effectively blocks

the electron flow from plastoquinol to photosystem I.[3][4] For instance, DNP-INT can inhibit

electron flow from water to NADP or methyl viologen by 50% at a concentration of 0.5 µM and

by 100% at 5 µM.[1] These application notes provide detailed protocols for the preparation,

storage, and handling of DNP-INT stock solutions to ensure reproducible and reliable

experimental results.

Data Presentation
Quantitative data regarding the physical properties, solubility, and storage of DNP-INT are

summarized in the tables below for easy reference.

Table 1: Physical and Chemical Properties of DNP-INT
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Property Value Reference

Formal Name

2-(2,4-dinitrophenoxy)-3-
iodo-4-methyl-1-(1-
methylethyl)-5-nitro-
benzene

[1]

CAS Number 69311-70-2 [1][5]

Molecular Formula C₁₆H₁₄IN₃O₇ [1][5]

Formula Weight 487.2 g/mol [1][5]

Purity ≥98% [1][5]

| Formulation | A crystalline solid |[1][5] |

Table 2: Solubility of DNP-INT

Solvent Concentration Reference

DMF 10 mg/mL [1]

DMSO 5 mg/mL [1]

| DMF:PBS (pH 7.2) (1:1) | 0.5 mg/mL |[1] |

Table 3: Storage and Stability

Form
Storage
Temperature

Stability Reference

Solid (Powder) -20°C ≥ 4 years [1]

| Stock Solution (in Solvent) | -20°C or -80°C | 1-6 months |[6] |

Note: For solutions stored longer than one month at -20°C, re-examination is recommended to

ensure efficacy. Avoid repeated freeze-thaw cycles.[6]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM DNP-INT Stock
Solution in DMF
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for further dilutions.

Materials:

DNP-INT (crystalline solid) (FW: 487.2 g/mol )

Dimethylformamide (DMF), anhydrous

Microcentrifuge tubes or amber glass vials

Vortex mixer and/or sonicator

Calibrated analytical balance

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

DNP-INT needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Formula Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 487.2 g/mol = 4.872 mg

Weigh DNP-INT: In a fume hood, carefully weigh out 4.872 mg of DNP-INT powder using an

analytical balance and place it into a sterile microcentrifuge tube or amber vial.

Add Solvent: Add 1 mL of anhydrous DMF to the tube containing the DNP-INT powder.
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Dissolve: Tightly cap the tube and vortex thoroughly. If necessary, use a sonicator bath to aid

dissolution until no solid particles are visible.[7]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[6] Store the aliquots in tightly sealed tubes at -20°C, protected from light.[1][6]

The solid compound is stable for at least 4 years when stored at -20°C.[1]

Protocol 2: Preparation of Working Solutions
Working solutions are typically prepared by diluting the high-concentration stock solution in an

appropriate buffer or culture medium just before the experiment.

Materials:

10 mM DNP-INT stock solution

Experimental buffer (e.g., PBS, Tricine) or culture medium

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Determine Final Concentration: Identify the desired final concentration for your experiment. A

concentration of 5 µM is known to completely inhibit electron flow.[1][3]

Calculate Dilution: Use the M₁V₁ = M₂V₂ formula to calculate the volume of stock solution

needed. For example, to prepare 1 mL of a 5 µM working solution from a 10 mM stock:

V₁ = (M₂ x V₂) / M₁

V₁ = (5 µM x 1 mL) / 10,000 µM = 0.0005 mL or 0.5 µL

Perform Dilution:

For accuracy, it is recommended to perform a serial dilution. First, create an intermediate

dilution (e.g., 100 µM).
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Intermediate Dilution (100 µM): Take 10 µL of the 10 mM stock and add it to 990 µL of your

experimental buffer. Mix well.

Final Working Solution (5 µM): Take 50 µL of the 100 µM intermediate solution and add it

to 950 µL of your experimental buffer. Mix well.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment.

[7] If using a solvent like DMSO, ensure the final concentration in the assay is low (e.g.,

<0.5%) to avoid solvent-induced artifacts.[6]

Visualizations
Mechanism of Action
DNP-INT inhibits the photosynthetic electron transport chain by competitively binding to the

quinol-oxidizing (Qₒ) site of the cytochrome b₆f complex. This action blocks the transfer of

electrons from plastoquinol (PQH₂), thereby halting the downstream electron flow to

Plastocyanin (PC) and Photosystem I.
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Caption: DNP-INT inhibits the cytochrome b₆f complex.

Experimental Workflow
The following diagram outlines the standard procedure for preparing a DNP-INT stock solution

from a solid compound.
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Caption: Workflow for DNP-INT stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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